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Compound of Interest

Compound Name:
9-Oxo-9H-fluorene-2,7-disulfonyl

dichloride

Cat. No.: B080158 Get Quote

An In-depth Guide to the Molecular Weight of 9-Oxo-9H-fluorene-2,7-disulfonyl dichloride

For researchers, scientists, and professionals in drug development, a precise understanding of

the molecular characteristics of chemical compounds is fundamental. This technical guide

provides a detailed breakdown of the molecular weight of 9-Oxo-9H-fluorene-2,7-disulfonyl
dichloride, a compound of interest in various chemical synthesis applications.

Molecular Weight Determination
The molecular weight of 9-Oxo-9H-fluorene-2,7-disulfonyl dichloride has been determined

to be approximately 377.21 g/mol .[1] Another source reports the molecular weight as 377.22

g/mol . This value is derived from its chemical formula, C13H6Cl2O5S2.[1]

The calculation of the molecular weight is based on the sum of the atomic weights of its

constituent atoms. The table below outlines the atomic composition and the contribution of

each element to the total molecular weight.
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Element Symbol
Atomic Weight
( g/mol )

Number of
Atoms

Total
Contribution (
g/mol )

Carbon C 12.01 13 156.13

Hydrogen H 1.008 6 6.048

Chlorine Cl 35.45 2 70.90

Oxygen O 16.00 5 80.00

Sulfur S 32.07 2 64.14

Total 377.218

Structural Representation
To visualize the arrangement of these atoms, the following diagram illustrates the chemical

structure of 9-Oxo-9H-fluorene-2,7-disulfonyl dichloride.

Caption: Chemical structure of 9-Oxo-9H-fluorene-2,7-disulfonyl dichloride.

Experimental Workflow: Molecular Weight
Verification
The standard experimental procedure for verifying the molecular weight of a synthesized

compound like 9-Oxo-9H-fluorene-2,7-disulfonyl dichloride typically involves mass

spectrometry. The following diagram outlines a generalized workflow for this process.

Sample Preparation Mass Spectrometry Analysis Data Analysis

Dissolve sample in
appropriate solvent

Introduce sample into
mass spectrometer

Ionize the sample
(e.g., ESI, MALDI)

Separate ions by
mass-to-charge ratio Detect ions Generate mass spectrum Identify molecular ion peak
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Caption: Generalized workflow for molecular weight verification by mass spectrometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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